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Compound of Interest

Compound Name: LY2857785

Cat. No.: B15567119 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of LY2857785, a

potent and selective CDK9 inhibitor. Adherence to these guidelines is crucial for ensuring the

compound's integrity and obtaining reliable experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for LY2857785 solid powder?

A1: LY2857785 as a solid powder is stable for extended periods when stored at low

temperatures. For long-term storage, -20°C is recommended, which can preserve the

compound for up to 4 years.[1] Shorter-term storage at 4°C for up to 2 years is also acceptable.

[2]

Q2: How should I store solutions of LY2857785?

A2: The stability of LY2857785 in solution is dependent on the storage temperature. For

maximum stability, it is recommended to store stock solutions at -80°C, which can preserve

them for up to 2 years.[2][3] Storage at -20°C is also possible for a shorter duration of up to 1

year.[2][3] To prevent degradation from repeated freeze-thaw cycles, it is best practice to

aliquot the stock solution into smaller, single-use volumes.[2] It is not recommended to store

solutions for long periods.[4]

Q3: What solvents are suitable for dissolving LY2857785?
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A3: LY2857785 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is a

commonly used solvent, with a solubility of up to 23 mg/mL.[3] It is also soluble in ethanol

(≥13.87 mg/mL with gentle warming) and 0.1N HCl.[4][5] Note that hygroscopic or wet DMSO

can negatively impact solubility, so using fresh, anhydrous DMSO is crucial.[2][3]

Q4: My LY2857785 solution appears to have precipitated. What should I do?

A4: Precipitation can occur, especially with concentrated solutions or after storage. If you

observe precipitation, gentle warming and/or sonication can be used to help redissolve the

compound.[2] Always ensure the solution is clear before use in experiments.

Q5: How is LY2857785 typically shipped?

A5: LY2857785 is generally shipped at room temperature for continental US deliveries, though

this may vary for other locations.[1][2] Some suppliers may ship with blue ice.[4] Upon receipt,

it is important to transfer the compound to the recommended storage conditions as soon as

possible.
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Issue Potential Cause Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the compound is

stored at the correct

temperature (-20°C for powder,

-80°C for solutions) and

protected from moisture.[1][2]

[3] Use aliquots to avoid

repeated freeze-thaw cycles.

[2]

Difficulty dissolving the

compound

Incorrect solvent or solvent

quality.

Use fresh, anhydrous DMSO

for optimal solubility.[2][3]

Gentle warming and sonication

can aid dissolution.[2] For in

vivo studies, consider using

co-solvents like PEG300 and

Tween-80.[2]

Precipitation in stock solution
Solution is supersaturated or

has been stored improperly.

Warm the solution gently and

sonicate to redissolve. If

precipitation persists, consider

preparing a fresh, less

concentrated stock solution.

Low cellular potency observed

Inaccurate concentration due

to incomplete dissolution or

degradation.

Visually inspect the solution for

any undissolved particles.

Prepare fresh dilutions from a

properly stored stock solution

for each experiment.

Stability and Storage Conditions Summary
Solid Powder Storage
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Storage Temperature Duration Citations

-20°C ≥ 4 years [1]

-20°C 3 years [2][3]

4°C 2 years [2]

Solution Storage (in Solvent)

Storage Temperature Duration Citations

-80°C 2 years [2]

-80°C 1 year [3]

-20°C 1 year [2]

-20°C 1 month [3]

Experimental Protocols
Preparation of a 10 mM DMSO Stock Solution

Materials: LY2857785 powder, anhydrous DMSO.

Calculation: The molecular weight of LY2857785 is 448.60 g/mol .[2] To prepare a 10 mM

solution, you will need 4.486 mg of LY2857785 per 1 mL of DMSO.

Procedure:

Weigh out the required amount of LY2857785 powder in a suitable vial.

Add the calculated volume of anhydrous DMSO.

To aid dissolution, the mixture can be gently warmed (up to 80°C) and subjected to

ultrasonication until the solution is clear.[2]

Storage: Aliquot the stock solution into single-use vials and store at -80°C for up to 2 years.

[2]
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Preparation of a Formulation for In Vivo Studies
This protocol yields a clear solution of ≥ 1 mg/mL.[2]

Materials: 10 mg/mL LY2857785 in DMSO stock solution, PEG300, Tween-80, Saline.

Procedure:

Start with 100 µL of the 10 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix until the solution is even.

Add 50 µL of Tween-80 and mix thoroughly.

Finally, add 450 µL of Saline to reach a final volume of 1 mL.

Note: This formulation should be prepared fresh for immediate use.

Visual Guides
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Caption: Mechanism of action of LY2857785.
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LY2857785 Handling Workflow
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Caption: Recommended workflow for handling LY2857785.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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